Cas no 512823-59-5 (7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 512823-59-5
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 3112007
• PubChem ID: 4614729
• Update Time: 2025-10-22

7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• STK398437
• CS-0305229
• AKOS003744353
• 512823-59-5
• EN300-372118
• 7-(DIFLUOROMETHYL)-5-METHYLPYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE

• Inchi： 1S/C9H6F2N4/c1-5-2-7(8(10)11)15-9(14-5)6(3-12)4-13-15/h2,4,8H,1H3
• InChI Key： WNKHGVSSAWYYGZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=C(C#N)C=NN12)F

Computed Properties

• Exact Mass: 208.05605253Da
• Monoisotopic Mass: 208.05605253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

Introduction to 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 512823-59-5)

7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile, with the CAS number 512823-59-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the difluoromethyl and methyl substituents, contribute to its distinct chemical and biological properties.

The chemical structure of 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile consists of a pyrazolo[1,5-a]pyrimidine core with a difluoromethyl group at the 7-position and a methyl group at the 5-position. The difluoromethyl group is known to enhance the metabolic stability and pharmacokinetic properties of compounds, making it an attractive moiety in drug design. The methyl group at the 5-position further modulates the electronic and steric properties of the molecule, influencing its biological activity.

Recent studies have highlighted the potential of 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes it a promising candidate for developing targeted cancer therapies.

In addition to its anti-cancer properties, 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has also been investigated for its potential in treating neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems and influence neuroprotective pathways. This dual functionality—targeting both kinases and neurotransmitter systems—suggests that it may have broad therapeutic applications beyond cancer.

The pharmacological profile of 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has been extensively studied in preclinical models. In vitro assays have shown that it exhibits high potency and selectivity against target enzymes, with minimal cytotoxic effects on normal cells. In vivo studies using animal models have further confirmed its efficacy and safety profile, demonstrating good oral bioavailability and favorable pharmacokinetic properties.

The development of 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as a therapeutic agent is ongoing, with several clinical trials currently underway to evaluate its safety and efficacy in human subjects. These trials are focused on various indications, including solid tumors and neurological disorders. Preliminary results from these trials have been encouraging, with the compound showing promising therapeutic effects and a favorable safety profile.

Beyond its therapeutic applications, 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile has also been studied for its potential as a tool compound in academic research. Its unique chemical structure and biological activity make it an invaluable tool for investigating the mechanisms of action of specific enzymes and pathways. Researchers are using this compound to gain deeper insights into disease mechanisms and to identify new targets for drug development.

In conclusion, 7-(difluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 512823-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various disease areas.